Cas no 181140-34-1 (N-(R)-Glycidyl Phthalimide)

• Product Name: N-(R)-Glycidyl Phthalimide
• CAS No: 181140-34-1
• Molecular Formula: C₁₁H₉NO₃
• Molecular Weight: 203.1941
• MDL: MFCD04973349
• CID: 139170
• PubChem ID: 719415

N-(R)-Glycidyl Phthalimide Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione,2-[(2R)-2-oxiranylmethyl]-
• (R)-N-Glycidylphthalimide
• (R)-(-)-N-(2,3-Epoxypropyl)phthalimide
• (R)-N-(2,3-Epoxypropyl)Phthalimide
• (R)-(?)-N-(2,3-Epoxypropyl)phthalimide
• N-(R)-Glycidyl Phthalimide
• (R)-(-)-GLYCIDYL PHTHALIMIDE
• (R)-2-Oxiranylmethyl-Isoindole-1,3-Dione
• (R)-Glycidyl Phthalimide
• 2-((2R)-Oxiranylmethyl)-1H-Isoindole-1,3(2H)-Dione
• 2-[(2R)-Oxiran-2-Ylmethyl]-1H-Isoindole-1,3(2H)-Dione
• (R)-2-(Oxiranylmethyl)-1H-isoindole-1,3(2H)-dione
• Rivaroxaban Impurity M
• Rivaroxaban Impurity 7(R-isomer)
• (R)-(-)-N-(2,3-Epoxypropyl)pthalaMide
• (R)-N-(2,3-Epoxypropan-1-yl)phthalimide
• (R)-2-(oxiran-2-ylmethyl)isoindoline-1,3-dione
• 1H-Isoindole-1,3(2H)-dione, 2-[(2R)-2-oxiranylmethyl]-
• 2-[(2r)-oxiranylmethyl]-1h-isoindole-1,3-dione
• 2-[(2R)-Oxiranylmethyl)-1H-isoindole-1,3-dione
• N-[(R)-Glycidyl]phthalimide
• ISO029
• DUILGEYLVHGSEE-SSDOTTSWSA-N
• (R)-2-(phthalimidomethyl)oxirane
• 2902AH
• (R)-N-(2,3-Epoxypropyl)phthal
• 1H-Isoindole-1,3(2H)-dione, 2-((2R)-2-oxiranylmethyl)-
• Glycidyl phthalimide, (R)-
• AC9490
• 181140-34-1
• 1H-Isoindole-1,3(2H)-dione, 2-[(2R)-oxiranylmethyl]-
• J-011565
• 2-[(2R)-2-oxiranylmethyl]-1H-isoindole-1,3(2H)-dione
• DTXSID101045197
• G0327
• 2-[[(2R)-oxiran-2-yl]methyl]isoindole-1,3-dione
• N-(2(R), 3-Epoxypropyl)phthalimide
• J-803035
• EN300-3197329
• MFCD04973349
• UNII-FN3ZN7ZHU8
• 2-{[(2R)-oxiran-2-yl]methyl}-2,3-dihydro-1H-isoindole-1,3-dione
• SCHEMBL767566
• AS-69534
• CS-M0558
• (R)-(-)-N-(2,3-Epoxypropyl)phthalimide, >=99.0% (GC)
• (R)-N-(2,3-epoxypropyl)-phthalimide
• N-(R)-Glycidylphthalimide
• N-[(2R)-oxiran-2-ylmethyl]-phthalimide
• 2-[(2R)-OXIRAN-2-YLMETHYL]ISOINDOLE-1,3-DIONE
• AKOS015914626
• FN3ZN7ZHU8
• Z1509549164

• MDL： MFCD04973349
• InChIKey： DUILGEYLVHGSEE-SSDOTTSWSA-N
• Inchi： 1S/C11H9NO3/c13-10-8-3-1-2-4-9(8)11(14)12(10)5-7-6-15-7/h1-4,7H,5-6H2/t7-/m1/s1
• SMILES： O1C([H])([H])[C@@]1([H])C([H])([H])N1C(C2=C([H])C([H])=C([H])C([H])=C2C1=O)=O

Computed Properties

• Exact Mass: 203.05827
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 203.058243149g/mol
• Heavy Atom Count: 15
• Complexity: 291
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 49.9

Experimental Properties

• LogP: 0.84030
• PSA: 58.7
• Refractive Index: -10 ° (C=2.2, CHCl3)
• Boiling Point: 347.4°C at 760 mmHg
• Melting Point: 99.0 to 103.0 deg-C
• Flash Point: 163.9±20.4 °C
• Solubility: Very slightly soluble (0.81 g/l) (25 º C),
• Color/Form: No data available
• Sensitiveness: Sensitive to humidity
• Density: 1.446±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons